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Compound of Interest

Compound Name:
4-(2-Methyl-4-

nitrophenyl)morpholine

Cat. No.: B1278214 Get Quote

CAS Number: 223404-63-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity 4-(2-Methyl-4-
nitrophenyl)morpholine, including its chemical and physical properties, a plausible synthetic

route, and its potential biological relevance as a NEK7 inhibitor. This document is intended to

serve as a foundational resource for researchers and professionals in the fields of medicinal

chemistry, pharmacology, and drug development.

Chemical and Physical Properties
4-(2-Methyl-4-nitrophenyl)morpholine is a morpholine derivative with a substituted

nitrophenyl group. The presence of the morpholine ring, a common scaffold in medicinal

chemistry, and the nitroaromatic moiety suggests potential for biological activity. A summary of

its key chemical and physical data is presented in Table 1.
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Property Value Source

CAS Number 223404-63-5 Chemical Supplier Catalogs

Molecular Formula C₁₁H₁₄N₂O₃ Chemical Supplier Catalogs

Molecular Weight 222.24 g/mol Chemical Supplier Catalogs

IUPAC Name
4-(2-Methyl-4-

nitrophenyl)morpholine
Chemical Supplier Catalogs

Appearance Solid Predicted

Boiling Point 399.8 ± 42.0 °C Predicted

Density 1.228 ± 0.06 g/cm³ Predicted

InChI Key
LQPUAYMERQENBC-

UHFFFAOYSA-N
Chemical Supplier Catalogs

Table 1: Physicochemical Properties of 4-(2-Methyl-4-nitrophenyl)morpholine

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-(2-Methyl-4-
nitrophenyl)morpholine is not readily available in published literature, a plausible synthetic

route can be devised based on established methods for the synthesis of N-aryl morpholines. A

common and effective method is the nucleophilic aromatic substitution (SNAAr) reaction.

Proposed Synthetic Protocol: Nucleophilic Aromatic Substitution

This protocol describes the synthesis of 4-(2-Methyl-4-nitrophenyl)morpholine from 2-fluoro-

5-nitrotoluene and morpholine.

Materials:

2-Fluoro-5-nitrotoluene

Morpholine

Potassium carbonate (K₂CO₃) or other suitable base
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Dimethylformamide (DMF) or other suitable polar aprotic solvent

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

To a solution of 2-fluoro-5-nitrotoluene (1.0 eq) in DMF, add morpholine (1.2 eq) and

potassium carbonate (2.0 eq).

Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography using a suitable eluent system

(e.g., a gradient of ethyl acetate in hexanes) to afford the desired product, 4-(2-Methyl-4-
nitrophenyl)morpholine.

Characterize the final product using appropriate analytical techniques such as ¹H NMR, ¹³C

NMR, and mass spectrometry to confirm its identity and purity.

2-Fluoro-5-nitrotoluene + Morpholine
(DMF, K₂CO₃, 80-100 °C)

Nucleophilic Aromatic
Substitution (SNAAr)

Aqueous Workup
& Extraction Column Chromatography 4-(2-Methyl-4-nitrophenyl)morpholine
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Caption: Proposed synthetic workflow for 4-(2-Methyl-4-nitrophenyl)morpholine.

Potential Biological Activity: NEK7 Inhibition
A patent has listed 4-(2-Methyl-4-nitrophenyl)morpholine as a potential inhibitor of NIMA-

related kinase 7 (NEK7). NEK7 is a serine/threonine kinase that plays a crucial role in the

activation of the NLRP3 inflammasome, a key component of the innate immune system.

Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory diseases.

NEK7 and the NLRP3 Inflammasome Signaling Pathway

The activation of the NLRP3 inflammasome is a two-step process. The priming step involves

the upregulation of NLRP3 and pro-IL-1β expression, typically through the NF-κB signaling

pathway. The activation step is triggered by various stimuli, leading to the assembly of the

inflammasome complex. NEK7 is essential for this activation step, acting downstream of

potassium efflux to facilitate the interaction between NLRP3 subunits.
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Caption: NEK7's role in the NLRP3 inflammasome pathway and potential inhibition.
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Experimental Protocol: In Vitro NEK7 Inhibition Assay

To evaluate the inhibitory activity of 4-(2-Methyl-4-nitrophenyl)morpholine against NEK7, a

biochemical kinase assay can be performed. This protocol provides a general framework.

Materials:

Recombinant human NEK7 enzyme

Suitable kinase substrate (e.g., myelin basic protein)

ATP (Adenosine triphosphate)

Kinase assay buffer

4-(2-Methyl-4-nitrophenyl)morpholine (test compound)

Positive control inhibitor (e.g., a known NEK7 inhibitor)

Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

96-well or 384-well plates

Procedure:

Prepare a serial dilution of the test compound, 4-(2-Methyl-4-nitrophenyl)morpholine, in an

appropriate solvent (e.g., DMSO).

In a multi-well plate, add the kinase assay buffer, the NEK7 enzyme, and the substrate.

Add the diluted test compound or control to the wells.

Initiate the kinase reaction by adding ATP.

Incubate the plate at a specified temperature (e.g., 30 °C) for a defined period (e.g., 60

minutes).

Stop the reaction and measure the kinase activity using a suitable detection method that

quantifies either the amount of phosphorylated substrate or the amount of ADP produced.
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Plot the percentage of inhibition against the logarithm of the compound concentration to

determine the IC₅₀ value.

Prepare Reagents
(NEK7, Substrate, ATP, Compound)

Dispense Reagents into Plate

Incubate at 30 °C

Detect Kinase Activity

Calculate IC₅₀ Value

Inhibition Potency

Click to download full resolution via product page

Caption: General workflow for an in vitro NEK7 kinase inhibition assay.

Conclusion
4-(2-Methyl-4-nitrophenyl)morpholine is a readily synthesizable compound with potential

therapeutic applications as a NEK7 inhibitor. Its connection to the NLRP3 inflammasome

pathway suggests its utility in the research and development of treatments for a range of

inflammatory disorders. Further investigation is warranted to confirm its biological activity and
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to elucidate its precise mechanism of action. This guide provides the foundational information

necessary for researchers to embark on such studies.

To cite this document: BenchChem. [An In-depth Technical Guide on 4-(2-Methyl-4-
nitrophenyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278214#4-2-methyl-4-nitrophenyl-morpholine-cas-
number-223404-63-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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